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Compound of Interest

Compound Name: 4,5-Diethyloctane

Cat. No.: B3048293

This document serves as a technical guide for researchers, scientists, and drug development
professionals, providing core molecular information for the aliphatic hydrocarbon 4,5-
diethyloctane. The following sections detail its fundamental chemical properties.

Molecular Data Summary

The essential molecular properties of 4,5-diethyloctane are summarized in the table below.
This data is fundamental for experimental design, analytical characterization, and
computational modeling.

Property Value

Molecular Formula C12H26[1][2][3]
Molecular Weight 170.33 g/mol [1][4]
Exact Mass 170.203 g/mol [5]

Experimental Protocols

The determination of molecular weight and formula for compounds like 4,5-diethyloctane
typically involves the following standard analytical chemistry protocols:

o Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
and exact mass of a compound. High-resolution mass spectrometry (HRMS) can provide the
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exact mass with high precision, which helps in confirming the elemental composition and
thus the molecular formula. The compound is first ionized and then passed through a mass
analyzer, which separates ions based on their mass-to-charge ratio.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the structure of the molecule. By analyzing the chemical shifts, integration, and
coupling patterns of the hydrogen and carbon atoms, the precise arrangement of the octane
backbone and the positioning of the two ethyl groups at the C4 and C5 positions can be
confirmed, validating the molecular formula.

o Elemental Analysis: This combustion-based technique provides the percentage composition
of elements (carbon and hydrogen) in the compound. The experimental percentages are
compared with the theoretical percentages calculated from the proposed molecular formula
(C12Hz26) to verify its accuracy. For Ci2Hze, the theoretical composition is approximately
84.62% carbon and 15.38% hydrogen.

Logical Determination of Molecular Properties

The relationship between a chemical's name and its physical properties follows a clear logical
progression. The systematic IUPAC name dictates the two-dimensional structure, from which
the molecular formula is derived. The formula, in turn, is used to calculate the precise
molecular weight.
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Caption: Logical workflow from chemical name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Overview of 4,5-Diethyloctane: Molecular
Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3048293#4-5-diethyloctane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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